Cas no 1805710-92-2 (Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate)

Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate is a specialized ester derivative with a chloropropanoyl and hydroxymethyl functional group attached to a benzoate core. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of complex molecular frameworks. The presence of both electrophilic (chloropropanoyl) and nucleophilic (hydroxymethyl) moieties enables selective transformations, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its ester group enhances solubility in organic solvents, facilitating further derivatization. The compound's structural features allow for controlled modifications, supporting applications in medicinal chemistry and material science. Proper handling is required due to potential reactivity of the chloropropanoyl group.

Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate structure

1805710-92-2 structure

Product Name:Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate

CAS No:1805710-92-2

MF:C₁₃H₁₅ClO₄

MW:270.708803415298

CID:4957209

Update Time:2025-06-12

Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate
- Inchi： 1S/C13H15ClO4/c1-3-18-13(17)10-6-4-5-9(7-15)11(10)12(16)8(2)14/h4-6,8,15H,3,7H2,1-2H3
- InChI Key： GGGNVDIXVJZDQG-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C(C(=O)OCC)=CC=CC=1CO)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 305
XLogP3: 2
Topological Polar Surface Area: 63.6

Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015005735-250mg	Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate	1805710-92-2	97%	250mg	504.00 USD	2021-06-21
Alichem	A015005735-500mg	Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate	1805710-92-2	97%	500mg	847.60 USD	2021-06-21
Alichem	A015005735-1g	Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate	1805710-92-2	97%	1g	1,564.50 USD	2021-06-21

Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate Related Literature

1. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
2. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

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Additional information on Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate (CAS No. 1805710-92-2)

Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate (CAS No. 1805710-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, characterized by its chloropropanoyl and hydroxymethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables applications in drug discovery, particularly in the development of bioactive molecules targeting inflammation and metabolic disorders—topics highly searched in AI-driven research platforms.

The compound’s benzoate core and ethyl ester moiety contribute to its stability and solubility, making it a candidate for formulation studies. Researchers frequently explore its reactivity in nucleophilic substitution reactions, a trend reflected in recent Google Scholar queries. Innovations in green chemistry have also spotlighted derivatives like Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate as eco-friendly alternatives, aligning with the surge in searches for "sustainable synthetic intermediates."

Analytical techniques such as HPLC and NMR are pivotal in characterizing this compound, ensuring purity for high-value applications. Discussions on platforms like ResearchGate emphasize its role in optimizing reaction yields—a key concern for industrial chemists. Furthermore, its potential in peptide coupling and prodrug design aligns with trending PubMed topics, highlighting its cross-disciplinary relevance.

In agrochemistry, CAS 1805710-92-2 derivatives are investigated for plant-growth modulation, resonating with queries on "next-gen crop enhancers." Regulatory databases confirm its compliance with safety standards, addressing frequent user concerns about chemical handling. As AI tools accelerate molecular modeling, this compound’s 3D conformational data is increasingly sought after—a niche yet growing SEO keyword cluster.

To summarize, Ethyl 2-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate exemplifies the convergence of synthetic utility and research demand. Its multifaceted applications—from precision medicine to sustainable agriculture—ensure its prominence in both academic literature and industrial pipelines, validated by real-time search engine analytics.